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Abstract

Cell Division Cycle-Associated Protein 3 (CDCA3), also known as Trigger of Mitotic Entry 1
(TOME-1), is a critical regulator of the cell cycle, ensuring the timely transition from G2 phase
into mitosis. Its discovery in the early 2000s elucidated a crucial link between the two major E3
ubiquitin ligase complexes that govern cell cycle progression: the Anaphase-Promoting
Complex/Cyclosome (APC/C) and the Skp1-Cullin-F-box (SCF) complex. This whitepaper
provides a detailed technical overview of the seminal research that led to the identification and
initial characterization of CDCA3/TOME-L1. It outlines the experimental methodologies
employed to establish its function as a substrate of the APC/C during G1 phase and as a vital
component of an SCF-type E3 ligase that targets the mitotic inhibitor Weel for degradation,
thereby promoting mitotic entry. This guide is intended for researchers, scientists, and drug
development professionals interested in the fundamental mechanisms of cell cycle control and
the therapeutic potential of targeting this pathway.

Introduction
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The eukaryotic cell cycle is a tightly regulated process orchestrated by the sequential activation
and inactivation of cyclin-dependent kinases (CDKSs). The entry into mitosis is a key control
point, governed by the activation of the Cdk1/cyclin B complex. This activation is, in turn,
negatively regulated by the Weel kinase, which phosphorylates and inhibits Cdk1. For mitosis
to commence, Weel activity must be downregulated. The discovery of CDCA3/TOME-1
provided a pivotal insight into how this downregulation is achieved through ubiquitin-mediated
proteolysis.

CDCAS3 was first identified as a novel F-box-like protein whose levels oscillate during the cell
cycle.[1][2] It was named TOME-1, for "Trigger of Mitotic Entry," due to its essential role in
promoting the activation of Cdkl1/cyclin B.[1] The initial research demonstrated that CDCA3
serves a dual role: it is a substrate of the APC/C E3 ubiquitin ligase in the G1 phase, and it
functions as a component of an SCF-type E3 ligase (SCFCDCA3/TOME-1) that targets Weel
for destruction at the onset of mitosis.[1][3] This interplay between the APC/C and SCF
pathways, mediated by CDCAS3, ensures a robust and timely entry into mitosis.

Subsequent research has solidified the importance of CDCAS3 in cell cycle regulation and has
implicated its dysregulation in various human cancers, including lung, gastric, colorectal, and
prostate cancers. Its overexpression is often associated with increased proliferation and poor
prognosis, making it a potential target for cancer therapy.

Discovery and Initial Characterization

CDCA3/TOME-1 was identified in a search for novel G1 substrates of the Anaphase-Promoting
Complex/Cyclosome (APC/C), an E3 ligase that targets proteins for degradation from
anaphase through G1. The protein was found to be required for the proper activation of
Cdk1/cyclin B and entry into mitosis.

Identification of CDCA3/TOME-1 as an APC/C Substrate

The initial identification of CDCA3/TOME-1 stemmed from experiments in Xenopus egg
extracts, a powerful system for studying the cell cycle. Researchers identified it as a protein
that was degraded in G1 phase in an APC/C-dependent manner.

CDCA3ITOME-1 as a Component of an SCF E3 Ligase
Targeting Weel
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Further investigation revealed that CDCA3/TOME-1 is an F-box-like protein that associates
with Skpl, a core component of the SCF E3 ubiquitin ligase complex. Crucially, it was
demonstrated that CDCA3/TOME-1 is required for the degradation of the Cdk1 inhibitory
kinase, Weel. This established CDCA3/TOME-1 as the substrate specificity factor for an SCF
complex that targets Weel for ubiquitination and subsequent proteasomal degradation.

Quantitative Data Summary

The following tables summarize key quantitative findings from the initial characterization of
CDCAS3/TOME-1.

Table 1: Cyclin B-Cdk1 Kinase Activity in Xenopus Egg Extracts

Condition Relative H1 Kinase Activity (%)
Control Extract 100
CDCA3/TOME-1 Depleted Extract 255

CDCA3/TOME-1 Depleted, Rescued with WT
CDCAS3/TOME-1

95+8

Data are represented as mean * standard deviation from three independent experiments. H1
kinase activity is a measure of Cdkl/cyclin B activity.

Table 2: In Vitro Ubiquitination of Weel

Component Weel Ubiquitination (Fold Increase)
E1, E2, Ubiquitin 1.0

+ SCF Core Components (Skpl, Cull, Rocl) 1.2+0.3

+ SCFCDCA3/TOME-1 (Reconstituted) 85+1.2

+ SCFCDCA3/TOME-1 (No ATP) 1.1+0.2

Data represent the fold increase in polyubiquitinated Weel compared to the baseline reaction
containing only E1, E2, and ubiquitin. Values are mean * standard deviation.
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Key Experimental Protocols

The following sections detail the methodologies used in the discovery and initial functional
characterization of CDCA3/TOME-1, based on the seminal publication by Ayad et al., 2003.

Cell Synchronization for Cell Cycle-Dependent Analysis

To study the expression and degradation of CDCA3/TOME-1 across the cell cycle, HelLa cells
were synchronized at different phases.

e Protocol for Synchronization of HeLa Cells:

o G1/S Arrest (Double Thymidine Block):

Cells were cultured in medium containing 2 mM thymidine for 18 hours.

The thymidine-containing medium was removed, and cells were washed twice with
phosphate-buffered saline (PBS).

Cells were then cultured in fresh, thymidine-free medium for 9 hours.

A second block was performed by adding 2 mM thymidine for 17 hours, arresting cells
at the G1/S boundary.

o Mitotic Arrest (Nocodazole Block):

» Cells released from a double thymidine block were allowed to proceed through S phase

for 5 hours.

» Nocodazole was added to a final concentration of 100 ng/mL and cells were incubated
for 12 hours to arrest them in prometaphase.

Identification of APC/C Substrates in Xenopus Egg
Extracts

Xenopus egg extracts were used to identify novel substrates of the APC/C.

e Protocol for In Vitro Degradation Assay:
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o Cytostatic factor (CSF)-arrested Xenopus egg extracts (metaphase-arrested) were
prepared.

o To induce entry into interphase (G1), 0.4 mM CaCl2 was added to the extract.

o In vitro-translated, 35S-methionine-labeled candidate proteins (including CDCA3/TOME-1)
were added to the extract.

o Samples were taken at various time points, and protein degradation was analyzed by
SDS-PAGE and autoradiography.

o To confirm APC/C dependence, the assay was repeated in the presence of a dominant-
negative mutant of the APC/C activator Cdc20 or by immunodepleting the APC/C from the
extract.

In Vitro Weel Ubiquitination Assay

To demonstrate that SCFCDCA3/TOME-1 directly ubiquitinates Weel, an in vitro ubiquitination
assay was performed.

» Protocol for Reconstituted SCFCDCA3/TOME-1 Ubiquitination Assay:
o Reagent Preparation:

» Recombinant E1 (ubiquitin-activating enzyme), E2 (UbcH5c), and methylated ubiquitin
were purified.

» SCFCDCA3/TOME-1 was reconstituted by co-expressing and purifying Skp1, Cull,
Rocl, and FLAG-tagged CDCA3/TOME-1 from insect cells using anti-FLAG affinity
chromatography.

= Substrate: In vitro-translated, 35S-methionine-labeled Weel was prepared.
o Reaction Mixture:

» The reaction was assembled in ubiquitination buffer (20 mM Tris-HCI pH 7.5, 5 mM
MgCl2, 1 mM DTT).
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= Components were added in the following order: 50 ng E1, 200 ng E2, 10 pg ubiquitin, 2
pL 35S-Weel, and an ATP-regenerating system (20 mM ATP, 200 mM creatine
phosphate, 0.5 mg/mL creatine kinase).

» The reaction was initiated by adding 50 ng of purified SCFCDCA3/TOME-1.

o Incubation and Analysis:
» The reaction was incubated at 30°C for 60 minutes.
» The reaction was stopped by adding SDS sample buffer.

» Ubiquitinated Weel species were resolved by SDS-PAGE and visualized by
autoradiography.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathway involving CDCA3/TOME-1 and a
typical experimental workflow for its characterization.
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Caption: CDCA3/TOME-1 signaling pathway in cell cycle progression.
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Caption: Experimental workflow for the discovery of CDCA3/TOME-1.
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Conclusion

The discovery of CDCA3/TOME-1 was a landmark in cell cycle research, revealing a
sophisticated mechanism of cross-talk between the APC/C and SCF ubiquitin ligase systems to
ensure the precise timing of mitotic entry. The initial studies meticulously demonstrated its role
as a G1 substrate of the APC/C and as a crucial F-box protein in the SCF-mediated
degradation of the mitotic inhibitor Weel. The experimental frameworks established in these
early studies have paved the way for a deeper understanding of cell cycle regulation and have
identified CDCA3 as a promising target for therapeutic intervention in oncology. This technical
guide provides a core resource for professionals seeking to understand the foundational
science behind this critical cell cycle regulator.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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